molecular formula C14H14N2O2S2 B5466050 3-(4,5-dihydro-1,3-thiazol-2-ylthio)-1-(2-methylphenyl)-2,5-pyrrolidinedione

3-(4,5-dihydro-1,3-thiazol-2-ylthio)-1-(2-methylphenyl)-2,5-pyrrolidinedione

Cat. No. B5466050
M. Wt: 306.4 g/mol
InChI Key: CROHYAHISFTMSY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-(4,5-dihydro-1,3-thiazol-2-ylthio)-1-(2-methylphenyl)-2,5-pyrrolidinedione, also known as DTTP, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. DTTP is a heterocyclic compound that contains a thiazole ring, a pyrrolidinedione ring, and a phenyl group.

Mechanism of Action

The mechanism of action of 3-(4,5-dihydro-1,3-thiazol-2-ylthio)-1-(2-methylphenyl)-2,5-pyrrolidinedione is not fully understood. However, studies have shown that this compound has the ability to bind to metal ions such as copper and zinc. It is believed that the binding of this compound to metal ions may play a role in its potential therapeutic effects.
Biochemical and Physiological Effects:
This compound has been shown to exhibit a range of biochemical and physiological effects. In vitro studies have shown that this compound has the ability to inhibit the growth of cancer cells. In addition, this compound has been shown to exhibit antioxidant and anti-inflammatory properties. However, the exact mechanism by which this compound exerts these effects is not fully understood.

Advantages and Limitations for Lab Experiments

3-(4,5-dihydro-1,3-thiazol-2-ylthio)-1-(2-methylphenyl)-2,5-pyrrolidinedione has several advantages for use in lab experiments. It is a stable compound that can be easily synthesized in relatively large quantities. In addition, this compound has been shown to exhibit low toxicity in vitro. However, there are also limitations to the use of this compound in lab experiments. This compound is a relatively new compound, and its potential applications and limitations are not fully understood. In addition, the synthesis of this compound is a multi-step process that requires specialized equipment and expertise.

Future Directions

There are several future directions for the study of 3-(4,5-dihydro-1,3-thiazol-2-ylthio)-1-(2-methylphenyl)-2,5-pyrrolidinedione. In the field of medicinal chemistry, further studies are needed to investigate the potential therapeutic effects of this compound for the treatment of cancer, Alzheimer's disease, and Parkinson's disease. In addition, studies are needed to investigate the potential use of this compound as a fluorescent probe for the detection of metal ions in biological systems. In the field of materials science, further studies are needed to investigate the potential use of this compound as a building block for the synthesis of novel organic materials. Overall, the study of this compound has the potential to lead to significant advances in various fields of scientific research.

Synthesis Methods

3-(4,5-dihydro-1,3-thiazol-2-ylthio)-1-(2-methylphenyl)-2,5-pyrrolidinedione can be synthesized through a multi-step process involving the reaction of 2-methylphenylhydrazine with ethyl acetoacetate to form a hydrazone intermediate. The intermediate is then reacted with carbon disulfide and potassium hydroxide to form the thioamide intermediate. The thioamide intermediate is cyclized with maleic anhydride to form this compound. The overall yield of the synthesis process is approximately 60%.

Scientific Research Applications

3-(4,5-dihydro-1,3-thiazol-2-ylthio)-1-(2-methylphenyl)-2,5-pyrrolidinedione has been extensively studied for its potential applications in various fields of scientific research. In the field of medicinal chemistry, this compound has been investigated as a potential drug candidate for the treatment of cancer, Alzheimer's disease, and Parkinson's disease. This compound has also been studied for its potential use as a fluorescent probe for the detection of metal ions in biological systems. In addition, this compound has been investigated for its potential use in the field of materials science as a building block for the synthesis of novel organic materials.

properties

IUPAC Name

3-(4,5-dihydro-1,3-thiazol-2-ylsulfanyl)-1-(2-methylphenyl)pyrrolidine-2,5-dione
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C14H14N2O2S2/c1-9-4-2-3-5-10(9)16-12(17)8-11(13(16)18)20-14-15-6-7-19-14/h2-5,11H,6-8H2,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

CROHYAHISFTMSY-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC=CC=C1N2C(=O)CC(C2=O)SC3=NCCS3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C14H14N2O2S2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

306.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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